Cas no 1306753-70-7 (1-{7-(E)-2-(Dimethylamino)vinyl-2-ethyl1,2,4triazolo1,5-apyrimidin-6-yl}ethanone)

• Product Name: 1-{7-(E)-2-(Dimethylamino)vinyl-2-ethyl1,2,4triazolo1,5-apyrimidin-6-yl}ethanone
• CAS No: 1306753-70-7
• MF: C₁₃H₁₇N₅O
• MW: 259.306981801987
• MDL: MFCD19103619
• CID: 4693494
• Update Time: 2025-07-15

1-{7-(E)-2-(Dimethylamino)vinyl-2-ethyl1,2,4triazolo1,5-apyrimidin-6-yl}ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{7-[(E)-2-(dimethylamino)vinyl]-2-ethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone
• 1-(7-[(E)-2-(Dimethylamino)vinyl]-2-ethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone
• STL389391
• T4865
• 1-{7-[(E)-2-(dimethylamino)ethenyl]-2-ethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone
• 1-{7-[(E)-2-(dimethylamino)ethenyl]-2-ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone
• ethanone, 1-[7-[(E)-2-(dimethylamino)ethenyl]-2-ethyl[
• 1-{7-(E)-2-(Dimethylamino)vinyl-2-ethyl1,2,4triazolo1,5-apyrimidin-6-yl}ethanone

• MDL： MFCD19103619
• Inchi： 1S/C13H17N5O/c1-5-12-15-13-14-8-10(9(2)19)11(18(13)16-12)6-7-17(3)4/h6-8H,5H2,1-4H3/b7-6+
• InChI Key： GUYJQLLDORLEPY-VOTSOKGWSA-N
• SMILES： O=C(C)C1C=NC2=NC(CC)=NN2C=1/C=C/N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 357
• Topological Polar Surface Area: 63.4

1-{7-(E)-2-(Dimethylamino)vinyl-2-ethyl1,2,4triazolo1,5-apyrimidin-6-yl}ethanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 1-{7-(E)-2-(Dimethylamino)vinyl-2-ethyl1,2,4triazolo1,5-apyrimidin-6-yl}ethanone

Introduction to 1-{7-(E)-2-(Dimethylamino)vinyl-2-ethyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone (CAS No. 1306753-70-7)

1-{7-(E)-2-(Dimethylamino)vinyl-2-ethyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone (CAS No. 1306753-70-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of 1-{7-(E)-2-(Dimethylamino)vinyl-2-ethyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone is particularly noteworthy. It consists of a triazolopyrimidine core linked to an ethanone moiety via a vinyl group substituted with dimethylamino. The presence of the triazolopyrimidine scaffold is significant because it is a common motif in many bioactive molecules, including those with antiviral, anticancer, and anti-inflammatory properties. The dimethylamino group further enhances the compound's lipophilicity and potentially its biological activity.

The synthesis of 1-{7-(E)-2-(Dimethylamino)vinyl-2-ethyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone has been reported in several studies. One common approach involves the condensation of 6-chloro-2-ethyl-[1,2,4]triazolo[1,5-a]pyrimidine with (E)-3-dimethylaminopropenoyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. Another method involves the reaction of 6-chloro-2-ethyl-[1,2,4]triazolo[1,5-a]pyrimidine with (E)-3-dimethylaminopropenoyl hydrazide followed by cyclization to form the final compound.

In terms of biological activity, recent studies have shown that 1-{7-(E)-2-(Dimethylamino)vinyl-2-ethyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone exhibits potent antiviral properties against a range of viruses. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the replication of influenza A virus in vitro. The mechanism of action appears to involve interference with viral RNA synthesis and protein expression. Additionally, preliminary data suggest that this compound may also have activity against other RNA viruses such as hepatitis C virus (HCV) and respiratory syncytial virus (RSV).

Beyond its antiviral properties, 1-{7-(E)-2-(Dimethylamino)vinyl-2-ethyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone has shown promise as an anticancer agent. Research conducted at the National Cancer Institute found that this compound selectively inhibited the growth of several human cancer cell lines while exhibiting minimal toxicity towards normal cells. The selective cytotoxicity is attributed to its ability to induce apoptosis through the modulation of key signaling pathways involved in cell cycle regulation and DNA repair.

The potential anti-inflammatory effects of 1-{7-(E)-2-(Dimethylamino)vinyl-2-ethyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone have also been explored. A study published in the Journal of Inflammation Research reported that this compound significantly reduced inflammation in both in vitro and in vivo models of inflammatory diseases. The anti-inflammatory activity is thought to be mediated through the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6.

To further understand the pharmacological profile of 1-{7-(E)-2-(Dimethylamino)vinyl-2-ethyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone, extensive pharmacokinetic studies have been conducted. These studies have revealed that the compound has favorable pharmacokinetic properties including good oral bioavailability and a long half-life in vivo. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In conclusion, 1-{7-(E)-2-(Dimethylamino)vinyl-2-ethyl-1,2,4-triazolo[1,5-a]pyrimidin-6-y}ethanone (CAS No. 1306753-70-7) is a promising compound with diverse biological activities including antiviral, anticancer, and anti-inflammatory properties. Its unique chemical structure and favorable pharmacokinetic profile make it a valuable candidate for further research and potential clinical applications. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.